[(4E,6E,12E)-3-acetyloxytetradeca-4,6,12-trien-8,10-diynyl] acetate
Overview
Description
Scientific Research Applications
Metabolism and Biochemical Processes
- The metabolism of acetate was studied using different isotopic forms like [2-14C]acetate. It was used to understand intrahepatic metabolic processes during gluconeogenesis and Krebs cycle activity (Schumann et al., 1991).
- Acetate's role in metabolic processes was further evaluated by studying its use in patients with severe sepsis, comparing the effects of hydroxyethyl starch and Ringer's acetate on patient outcomes (Perner et al., 2012).
- The pharmacokinetics of caspofungin acetate, a potent antifungal agent, was investigated by analyzing its metabolites in human plasma and urine, revealing insights into its metabolic pathways (Balani et al., 2000).
Medical Diagnostics and Imaging
- The use of [1-carbon-11]acetate in PET imaging for noninvasive measurement of myocardial oxygen consumption and blood flow highlighted its potential in medical diagnostics (Sun et al., 1998).
- The potential of [1-11C]acetate as a tracer for renal imaging was explored, indicating its utility in studying renal disease through PET imaging (Shreve et al., 1995).
Investigations into Toxicity and Environmental Exposure
- Studies on the haematological effects of 2-ethoxy ethyl acetate exposure among silk screening workers provided insights into its toxicological impact and the need for careful monitoring and control of industrial solvents (Loh et al., 2003).
- The percutaneous absorption and excretion of tritium-labeled diflorasone diacetate were studied to understand its bioavailability and potential health effects, offering a basis for safer pharmaceutical formulations (Wickrema Sinha et al., 1978).
Properties
IUPAC Name |
[(4E,6E,12E)-3-acetyloxytetradeca-4,6,12-trien-8,10-diynyl] acetate | |
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InChI |
InChI=1S/C18H20O4/c1-4-5-6-7-8-9-10-11-12-13-18(22-17(3)20)14-15-21-16(2)19/h4-5,10-13,18H,14-15H2,1-3H3/b5-4+,11-10+,13-12+ | |
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InChI Key |
PGHCYQUSYHWJAI-NOPLWHKLSA-N | |
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Canonical SMILES |
CC=CC#CC#CC=CC=CC(CCOC(=O)C)OC(=O)C | |
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Isomeric SMILES |
C/C=C/C#CC#C/C=C/C=C/C(CCOC(=O)C)OC(=O)C | |
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Molecular Formula |
C18H20O4 | |
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DSSTOX Substance ID |
DTXSID40904816 | |
Record name | [(4E,6E,12Z)-3-acetyloxytetradeca-4,6,12-trien-8,10-diynyl] acetate | |
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Molecular Weight |
300.3 g/mol | |
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CAS No. |
29576-66-7 | |
Record name | (4E,6E,12E)-Tetradecatriene-8,10-diyne-1,3-diyl diacetate | |
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Record name | [(4E,6E,12Z)-3-acetyloxytetradeca-4,6,12-trien-8,10-diynyl] acetate | |
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